Cas no 2228708-12-9 (tert-butyl N-{1-2-(aminomethyl)cyclopropylcyclopentyl}carbamate)

Tert-butyl N-{1-[2-(aminomethyl)cyclopropyl]cyclopentyl}carbamate is a specialized carbamate-protected amine compound, featuring a cyclopropane and cyclopentane hybrid structure. Its key advantages include a sterically hindered tert-butyloxycarbonyl (Boc) protecting group, which enhances stability during synthetic transformations, particularly in peptide and heterocycle synthesis. The presence of both cyclopropane and cyclopentane rings introduces conformational rigidity, making it valuable for studying structure-activity relationships in medicinal chemistry. The aminomethyl moiety allows for further functionalization, enabling its use as a versatile intermediate in organic synthesis. This compound is particularly useful in the development of pharmacologically active molecules, where controlled deprotection and selective reactivity are critical.
tert-butyl N-{1-2-(aminomethyl)cyclopropylcyclopentyl}carbamate structure
2228708-12-9 structure
Product Name:tert-butyl N-{1-2-(aminomethyl)cyclopropylcyclopentyl}carbamate
CAS No:2228708-12-9
MF:C14H26N2O2
MW:254.368443965912
CID:5947109
PubChem ID:165827607
Update Time:2025-06-12

tert-butyl N-{1-2-(aminomethyl)cyclopropylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{1-2-(aminomethyl)cyclopropylcyclopentyl}carbamate
    • 2228708-12-9
    • EN300-1873299
    • tert-butyl N-{1-[2-(aminomethyl)cyclopropyl]cyclopentyl}carbamate
    • Inchi: 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-14(6-4-5-7-14)11-8-10(11)9-15/h10-11H,4-9,15H2,1-3H3,(H,16,17)
    • InChI Key: MNLJTYQOCPUAOM-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1(CCCC1)C1CC1CN)=O

Computed Properties

  • Exact Mass: 254.199428076g/mol
  • Monoisotopic Mass: 254.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-{1-2-(aminomethyl)cyclopropylcyclopentyl}carbamate Pricemore >>

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Additional information on tert-butyl N-{1-2-(aminomethyl)cyclopropylcyclopentyl}carbamate

Comprehensive Overview of tert-butyl N-{1-[2-(aminomethyl)cyclopropyl]cyclopentyl}carbamate (CAS No. 2228708-12-9)

The compound tert-butyl N-{1-[2-(aminomethyl)cyclopropyl]cyclopentyl}carbamate (CAS No. 2228708-12-9) is a specialized carbamate derivative with a unique cyclopropyl-cyclopentyl backbone. This structure makes it a subject of significant interest in medicinal chemistry and drug discovery, particularly in the development of small molecule therapeutics. Its aminomethyl group and tert-butyl carbamate moiety contribute to its potential as a pharmacophore in targeting specific biological pathways.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in enhancing metabolic stability and bioavailability of drug candidates. Researchers are particularly intrigued by the steric effects and conformational rigidity introduced by the cyclopropyl ring, which can improve binding affinity to target proteins. The tert-butyl N-{1-[2-(aminomethyl)cyclopropyl]cyclopentyl}carbamate exemplifies these properties, making it a valuable intermediate in the synthesis of peptidomimetics and enzyme inhibitors.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including protection-deprotection strategies for the amine functionality. The tert-butyloxycarbonyl (Boc) group is a critical protecting group, ensuring selectivity during subsequent reactions. This aligns with the growing trend in green chemistry, where minimizing side reactions and improving atom economy are prioritized.

The pharmacokinetic profile of tert-butyl N-{1-[2-(aminomethyl)cyclopropyl]cyclopentyl}carbamate is another area of active investigation. Its lipophilicity and hydrogen-bonding capacity are key factors influencing its cell permeability and target engagement. These attributes are particularly relevant in the context of CNS drug development, where crossing the blood-brain barrier is a major challenge.

Beyond its pharmaceutical applications, this compound has garnered attention in material science for its potential use in supramolecular assemblies. The cyclopropyl and cyclopentyl rings can serve as structural motifs in designing functional polymers with tailored properties. This interdisciplinary relevance underscores its versatility in both life sciences and nanotechnology.

In conclusion, tert-butyl N-{1-[2-(aminomethyl)cyclopropyl]cyclopentyl}carbamate (CAS No. 2228708-12-9) represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity make it a cornerstone in advancing precision medicine and smart materials. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.

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